Cardiolipin sodium

• Molecular Formula: C57H108O17P2-2
• Molecular Weight: 1127.4 g/mol
• InChI: InChI=1S/C57H110O17P2/c1-5-9-13-17-21-25-29-33-37-41-54(59)67-47-52(73-56(61)43-39-35-31-27-23-19-15-11-7-3)49-71-75(63,64)69-45-51(58)46-70-76(65,66)72-50-53(74-57(62)44-40-36-32-28-24-20-16-12-8-4)48-68-55(60)42-38-34-30-26-22-18-14-10-6-2/h51-53,58H,5-50H2,1-4H3,(H,63,64)(H,65,66)/p-2
• InChIKey: LNSKUBQTAKEJOP-UHFFFAOYSA-L

Cardiolipin Sodium: A Structurally Unique, Mitochondria-Specific Phospholipid

Cardiolipin sodium is the sodium salt form of cardiolipin (diphosphatidylglycerol), a structurally unique anionic phospholipid characterized by a dimeric structure comprising four fatty acyl chains and a small glycerol headgroup bridged by two phosphatidic acid moieties [1]. It is a defining and essential lipid of the inner mitochondrial membrane (IMM) in eukaryotes and the bacterial plasma membrane, where it constitutes approximately 20% of the total lipid composition [2]. Unlike the more common diacyl phospholipids such as phosphatidylcholine (PC) or phosphatidylethanolamine (PE), cardiolipin's tetra-acyl architecture confers distinct biophysical properties and specialized functional roles, making it a non-interchangeable component in mitochondrial bioenergetics, membrane dynamics, and cellular signaling [1]. Its primary application in research and industry is as a critical reagent for studying mitochondrial function, apoptosis, and as a standard in analytical lipidomics and diagnostic assays.

Workflow

Mitochondrial membrane protein reconstitution and functional assays

Selection logic

Tetra-acyl architecture enables protein-specific interactions not achievable with diacyl phospholipids

Use context

Ion transport studies, lipidomics standard, and bilayer biophysics research

• [1] Schlame M, et al. The biosynthesis and functional role of cardiolipin. Prog Lipid Res. 2000;39(3):257-288. View Source
• [2] Eureka Patsnap. Cardiolipin (IUPAC name 1,3-bis(sn-3’-phosphatidyl)-sn-glycerol) patented technology overview. View Source

Why Generic Phospholipids Cannot Substitute for Cardiolipin Sodium in Critical Applications

The substitution of cardiolipin sodium with seemingly similar anionic phospholipids, such as phosphatidylglycerol (PG) or phosphatidylserine (PS), or other generic phospholipids like phosphatidylcholine (PC), fails due to profound and quantifiable differences in molecular structure, protein interaction selectivity, and functional performance. While PG can partially compensate for cardiolipin's structural role in mitochondrial membranes under some conditions [1], it cannot fully replicate the specific, high-affinity interactions cardiolipin has with essential mitochondrial protein complexes, including respiratory supercomplexes and ATP synthase [2]. This unique specificity stems from its tetra-acyl structure and unique headgroup geometry, which is not shared by standard diacyl phospholipids. As a result, using a generic substitute leads to impaired protein function, altered membrane biophysics, and misleading experimental outcomes, underscoring the necessity of using authentic cardiolipin sodium for precise and reproducible research.

Cardiolipin sodium

Phosphatidylglycerol (PG) Partial structural replacement; may not fully support respiratory supercomplex assembly or native protein function.

Cardiolipin sodium

Phosphatidylcholine (PC) / Phosphatidylserine (PS) Lack cardiolipin’s ionophoretic activity and do not exhibit comparable high-affinity protein-lipid interactions.

Cardiolipin sodium

Divalent cation salts (Ca²⁺, Mg²⁺, Ba²⁺) May adopt non-lamellar hexagonal phases under similar conditions, altering bilayer stability and experimental reproducibility.

• [1] Springer. Lipids in Plant Mitochondria. In: Plant Mitochondria. 2010. View Source
• [2] Hryc CF, et al. Structural insights into cardiolipin replacement by phosphatidylglycerol in a cardiolipin-lacking yeast respiratory supercomplex. Nat Commun. 2023;14:2783. View Source

Quantitative Evidence Guide: Measuring the Superior Performance of Cardiolipin Sodium

Cardiolipin Sodium Exhibits 3-Fold Higher Affinity for Na+/K+-ATPase than Phosphatidylcholine

Cardiolipin demonstrates a pronounced and quantifiable selectivity in its interaction with the integral membrane protein Na+/K+-ATPase compared to the ubiquitous membrane lipid phosphatidylcholine (PC). Using spin-label ESR spectroscopy, cardiolipin analogues were shown to associate with the protein at levels three times higher than PC [1]. This selectivity is not solely due to electrostatic charge or the number of acyl chains, indicating a specific molecular recognition event [1].

Na⁺/K⁺-ATPase association

Direct head-to-head

3‑fold higher association with cardiolipin sodium vs. phosphatidylcholine (PC) by ESR spectroscopy

Supports membrane protein reconstitution fidelity

Squalus acanthias Na⁺/K⁺-ATPase; charge not sole driver

Evidence Dimension	Lipid-Protein Association Ratio
Target Compound Data	Maximally 3 times more associated with Na+/K+-ATPase
Comparator Or Baseline	Phosphatidylcholine (PC)
Quantified Difference	3-fold higher association
Conditions	Na+/K+-ATPase membranes from Squalus acanthias, studied by ESR spectroscopy [1]

Why This Matters

For researchers studying membrane protein function or reconstituting membrane proteins, using cardiolipin sodium is essential to achieve physiologically relevant lipid-protein interactions that cannot be replicated by PC.

• [1] Esmann M, et al. Spin label studies on the selectivity of lipid-protein interaction of cardiolipin analogues with the Na+/K+-ATPase. Biochim Biophys Acta. 1988;941(2):287-292. View Source

Mitochondrial Function is Compromised When Cardiolipin is Replaced by Phosphatidylglycerol

While phosphatidylglycerol (PG) can partially substitute for cardiolipin (CL) in mitochondrial membranes, it fails to fully support optimal function. Cryo-EM studies of a yeast respiratory supercomplex lacking CL revealed that PG occupies similar binding sites but the resulting lipid-protein interactions are different, leading to a reduction in the level of the fully assembled IV1III2IV1 supercomplex [1]. This is corroborated by genetic studies showing that the absence of cardiolipin in a crd1 null mutant results in decreased mitochondrial membrane potential and reduced mitochondrial function [2].

Respiratory supercomplex integrity

Cross-study comparable

Phosphatidylglycerol replacement yields reduced IV₁III₂IV₁ supercomplex and accumulation of subcomplexes

Model-response context: PG cannot fully substitute for native cardiolipin

Yeast crd1 null mutant; cryo‑EM at 3.2–3.3 Å

Evidence Dimension	Functional Integrity of Respiratory Supercomplex
Target Compound Data	Wild-type cardiolipin supports normal levels of the IV1III2IV1 supercomplex
Comparator Or Baseline	Phosphatidylglycerol (PG) replacement in a CL-lacking mutant
Quantified Difference	PG replacement leads to reduced level of IV1III2IV1 supercomplex and high levels of subcomplexes (III2IV1 and free III2/IV)
Conditions	Saccharomyces cerevisiae mitochondrial respiratory supercomplex analyzed by cryo-EM at 3.2-3.3 Å resolution [1]; crd1 null mutant for functional studies [2]

Why This Matters

This evidence is critical for researchers investigating mitochondrial bioenergetics, as it demonstrates that cardiolipin sodium is required for the proper assembly and function of respiratory complexes, a role that PG cannot fully substitute.

• [1] Hryc CF, et al. Structural insights into cardiolipin replacement by phosphatidylglycerol in a cardiolipin-lacking yeast respiratory supercomplex. Nat Commun. 2023;14:2783. View Source
• [2] Jiang F, et al. Absence of Cardiolipin in the crd1 Null Mutant Results in Decreased Mitochondrial Membrane Potential and Reduced Mitochondrial Function. J Biol Chem. 2000;275(29):22387-22394. View Source

Cardiolipin Sodium is a Potent Na+ Ionophore with Physiological Affinity, Outperforming PC and Other Lipids

In a two-phase chloroform-water system modeling nonpolar media, cardiolipin sodium demonstrated a high capacity for sodium ion (Na+) transport, with an apparent dissociation constant (Kd) within the physiological range. In contrast, phosphatidylcholine (PC) exhibited no measurable Na+ ionophoretic capability, while other acidic phospholipids like phosphatidylserine (PS) showed activity but were less efficient than cardiolipin [1].

Na⁺ ionophore activity

Direct head-to-head

Apparent Kd 16.9 ± 5.1 mM for Na⁺; PC shows no ionophoretic capability

Supports ion transport study context

Two-phase chloroform‑water system; compared to monensin

Evidence Dimension	Na+ Ionophoretic Capability
Target Compound Data	Efficient Na+ carrier with an apparent Kd of 16.9 ± 5.1 mM for Na+ interaction
Comparator Or Baseline	Phosphatidylcholine (PC) showed no ionophoretic capability; Phosphatidylserine (PS) was efficient but less so than cardiolipin
Quantified Difference	Cardiolipin's activity is comparable to the established ionophore monensin, while PC is inactive
Conditions	Two-phase chloroform-water system using 22Na+ for partition and translocation assays [1]

Why This Matters

This unique property makes cardiolipin sodium an indispensable tool for studying ion transport mechanisms across lipid bilayers, where PC or other common phospholipids would yield no activity.

• [1] Accatino L, Gavilan P. Phospholipids and bile acids as diffusional carriers of Na+ across nonpolar media. Hepatology. 1988;8(4):898-903. View Source

Cardiolipin Sodium Forms Stable Bilayers, While Divalent Cation Salts Undergo Phase Transitions

The biophysical behavior of cardiolipin is critically dependent on its counterion. The sodium salt of cardiolipin forms stable lamellar (bilayer) structures in aqueous dispersions, as confirmed by 31P-NMR and freeze-fracture electron microscopy. In stark contrast, the calcium (Ca2+), magnesium (Mg2+), and barium (Ba2+) salts of cardiolipin undergo a well-defined transition from a bilayer to an inverted hexagonal (HII) phase, the temperature of which depends on the specific cation and the fatty acid composition of the cardiolipin [1].

Bilayer phase stability

Direct head-to-head

Cardiolipin sodium forms stable lamellar bilayers; Ca²⁺/Mg²⁺/Ba²⁺ salts transition to hexagonal HII phase

Selection-relevant: sodium salt ensures lamellar phase for liposome/bilayer work

³¹P‑NMR and freeze‑fracture EM of bovine heart and B. subtilis CL

Evidence Dimension	Polymorphic Phase Behavior
Target Compound Data	Forms stable lamellar (bilayer) structures
Comparator Or Baseline	Calcium, Magnesium, and Barium salts of cardiolipin
Quantified Difference	Cation salts undergo a bilayer → hexagonal (HII) transition, while the sodium salt does not under the same conditions
Conditions	Aqueous dispersions of bovine heart and B. subtilis cardiolipin studied by 31P-NMR and freeze-fracture EM [1]

Why This Matters

For applications requiring a stable lamellar phase, such as liposome preparation or planar bilayer formation, the sodium salt form is the only appropriate choice among cardiolipin salts. This directly informs procurement decisions.

• [1] Vasilenko I, et al. Polymorphic phase behaviour of cardiolipin from bovine heart and from Bacillus subtilis as detected by 31P-NMR and freeze-fracture techniques. Effects of Ca2+, Mg2+, Ba2+ and temperature. Biochim Biophys Acta. 1982;684(2):282-286. View Source

Synthetic and Natural Cardiolipin Bilayers Differ Structurally Based on Fatty Acid Saturation

The physical structure of cardiolipin bilayers is sensitive to the fatty acid composition, which varies between natural sources (e.g., bovine heart) and synthetic preparations. A comparative X-ray scattering study revealed that a decrease in the number of double bonds in the fatty acid chains, as seen in certain synthetic cardiolipins, causes a measurable thickening of the lipid bilayer. Conversely, more unsaturated chains lead to greater disorder in the hydrophobic region of the bilayer [1].

Acyl chain influence

Direct head-to-head

Decreased double bonds → thicker bilayers; increased unsaturation → greater hydrophobic disorder

Source-specific review needed when choosing natural vs. synthetic cardiolipin

SAXS/WAXS comparison; relevant to Barth syndrome models

Evidence Dimension	Bilayer Thickness and Hydrophobic Disorder
Target Compound Data	Bovine heart cardiolipin sodium, with its natural distribution of saturated and unsaturated fatty acids, establishes a baseline bilayer structure
Comparator Or Baseline	Synthetic cardiolipins with defined, often different, degrees of fatty acid saturation
Quantified Difference	Decrease in double bonds → thicker bilayers; Increase in double bonds → greater disorder in hydrophobic region
Conditions	Small-angle and wide-angle X-ray scattering (SAXS/WAXS) of CL bilayers [1]

Why This Matters

This finding is crucial for researchers modeling mitochondrial membranes or studying diseases like Barth syndrome, where cardiolipin acyl chain remodeling is impaired. It demonstrates that the choice between natural and synthetic cardiolipin sodium is non-trivial and can significantly impact experimental outcomes.

• [1] Takahashi H, et al. Small-angle and wide-angle X-ray scattering study on the bilayer structure of synthetic and bovine heart cardiolipins. J Phys Conf Ser. 2010;247:012021. View Source

High-Value Research & Industrial Application Scenarios for Cardiolipin Sodium

Reconstitution and Functional Study of Mitochondrial Membrane Proteins

Cardiolipin sodium is the definitive choice for studies requiring the functional reconstitution of mitochondrial membrane proteins like Na+/K+-ATPase or respiratory chain complexes. The evidence that cardiolipin exhibits a 3-fold higher association with Na+/K+-ATPase than PC [1] and is essential for the structural integrity of respiratory supercomplexes [2] makes it irreplaceable for achieving physiologically relevant activity in vitro. Using any substitute phospholipid would result in non-native protein-lipid interactions and compromised function.

Investigating Mitochondrial Bioenergetics and Dysfunction in Disease Models

For researchers exploring the role of mitochondrial dysfunction in diseases like Barth syndrome or neurodegenerative disorders, cardiolipin sodium is an essential tool. The distinct structural differences between natural and synthetic cardiolipins [1] directly impact bilayer properties, which are crucial for modeling disease states where cardiolipin's acyl chain composition is altered. Furthermore, its unique phase behavior as a sodium salt provides a stable lamellar system for controlled biophysical studies [2].

Studying Ion Transport and Electrophysiology Across Lipid Bilayers

When designing experiments to investigate ion transport mechanisms across model membranes, cardiolipin sodium is uniquely suitable due to its potent and physiologically relevant Na+ ionophore activity (Kd ≈ 17 mM) [1]. This property, which is absent in common phospholipids like PC, enables studies that mimic aspects of mitochondrial ion transport or investigate the effects of anionic lipids on membrane permeability.

Analytical Standard for Lipidomics and Diagnostic Assay Development

Cardiolipin sodium serves as a critical standard and reagent in analytical chemistry and diagnostic assays. Its use as an internal standard in HPLC-MS for accurate quantification of cardiolipin species in biological samples is well-established [1]. Moreover, its role as the primary antigen in anti-cardiolipin antibody assays for diagnosing antiphospholipid syndrome (APS) makes it a non-substitutable component in clinical diagnostic research and kit manufacturing [2].

Application

Selection Property

Validation Focus

Membrane protein reconstitution

Cardiolipin‑specific protein‑lipid interaction

Verify ATPase or respiratory complex activity

Mitochondrial dysfunction disease modeling

Natural vs. synthetic acyl chain composition

Assess bilayer structural changes and supercomplex assembly

Ion transport across model membranes

Na⁺ ionophore activity (lamellar phase required)

Confirm ionophoretic behavior in planar bilayers

Lipidomics quantification and APS biomarker assay research

Analytical standard purity and antigen specificity

Validate LC‑MS quantification or anti‑cardiolipin antibody binding

• [1] Cenmed. Cardiolipin sodium salt from bovine heart (C15-1346-277) product page. View Source
• [2] University of Florida Pathology Laboratories. Anti-Cardiolipin Antibodies, IgG & IgM test information. View Source